Cas no 1092461-07-8 (2,6-Dichloro-3-(trifluoromethyl)benzyl bromide)

• Product Name: 2,6-Dichloro-3-(trifluoromethyl)benzyl bromide
• CAS No: 1092461-07-8
• MF: C₈H₄BrCl₂F₃
• MW: 307.922570228577
• CID: 3161188
• PubChem ID: 57372370
• Update Time: 2025-05-22

2,6-Dichloro-3-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(trifluoromethyl)benzyl bromide
• 2,6-Dichloro-3-(trifluoromethyl)benzylbromide
• Benzene, 2-(bromomethyl)-1,3-dichloro-4-(trifluoromethyl)-
• 2-(Bromomethyl)-1,3-dichloro-4-(trifluoromethyl)benzene
• AKOS015956641
• DTXSID401203982
• SCHEMBL18669200
• MFCD11519349
• JS-4858
• E90484
• 1092461-07-8
• DB-093327
• CS-0441006

• MDL： MFCD11519349
• Inchi： 1S/C8H4BrCl2F3/c9-3-4-6(10)2-1-5(7(4)11)8(12,13)14/h1-2H,3H2
• InChI Key： OAKBDJKNTUNRSH-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(C(F)(F)F)=C1Cl)Cl

Computed Properties

• Exact Mass: 305.883
• Monoisotopic Mass: 305.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.6

Additional information on 2,6-Dichloro-3-(trifluoromethyl)benzyl bromide

2,6-Dichloro-3-(trifluoromethyl)benzyl bromide: A Comprehensive Overview

2,6-Dichloro-3-(trifluoromethyl)benzyl bromide (CAS No. 1092461-07-8) is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with two chlorine atoms at the 2 and 6 positions, a trifluoromethyl group at the 3 position, and a bromine atom attached to the benzyl carbon. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various industrial and research settings.

The synthesis of 2,6-dichloro-3-(trifluoromethyl)benzyl bromide involves a series of carefully controlled reactions, often starting from chlorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to achieve higher yields and better purity levels. These developments underscore the importance of this compound in modern organic chemistry.

One of the most notable applications of 2,6-dichloro-3-(trifluoromethyl)benzyl bromide is in the synthesis of advanced pharmaceuticals. Its ability to act as an electrophilic reagent makes it ideal for forming carbon-carbon bonds in complex molecules. A recent study published in *Journal of Medicinal Chemistry* highlighted its role in the development of novel antiviral agents, where it served as a key intermediate in the construction of bioactive compounds with high potency against emerging viral strains.

In addition to its pharmaceutical applications, 2,6-dichloro-3-(trifluoromethyl)benzyl bromide has found utility in materials science. Its electron-withdrawing groups enhance its reactivity in polymerization reactions, making it a promising candidate for the development of high-performance polymers. Researchers at the University of California have demonstrated its potential in creating thermally stable polymers suitable for aerospace applications.

The physical properties of 2,6-dichloro-3-(trifluoromethyl)benzyl bromide are also worth noting. It has a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF facilitates its use in various reaction conditions. Recent studies have also investigated its stability under different pH conditions, revealing that it remains stable in neutral to slightly acidic environments but undergoes hydrolysis under strongly basic conditions.

From an environmental perspective, understanding the degradation pathways of 2,6-dichloro-3-(trifluoromethyl)benzyl bromide is crucial for assessing its ecological impact. Research conducted by environmental chemists has shown that this compound undergoes rapid biodegradation in aerobic soil conditions due to microbial activity. This finding is significant for industries seeking to minimize their environmental footprint by selecting eco-friendly intermediates.

In conclusion, 2,6-dichloro-3-(trifluoromethyl)benzyl bromide (CAS No. 1092461-07-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an essential building block in chemical synthesis, while ongoing research continues to uncover new avenues for its utilization. As industries increasingly prioritize sustainability and efficiency, compounds like this one play a pivotal role in driving innovation and progress.